Cas no 71127-19-0 (Trimethyl 2-(2-methoxy-2-oxoethyl)-1-propanoylquinolizine-2,3,4-tricarboxylate)

71127-19-0 structure
Product name:Trimethyl 2-(2-methoxy-2-oxoethyl)-1-propanoylquinolizine-2,3,4-tricarboxylate
CAS No:71127-19-0
MF:C21H23NO9
MW:433.408626794815
CID:2670642
Trimethyl 2-(2-methoxy-2-oxoethyl)-1-propanoylquinolizine-2,3,4-tricarboxylate Chemical and Physical Properties
Names and Identifiers
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- 2-(2-Methoxy-2-oxoethyl)-1-propionyl-2H-quinolizine-2,3,4-tricarboxylic acid trimethyl ester
- Trimethyl 2-(2-methoxy-2-oxoethyl)-1-propanoylquinolizine-2,3,4-tricarboxylate
-
- Inchi: 1S/C21H23NO9/c1-6-13(23)15-12-9-7-8-10-22(12)17(19(26)30-4)16(18(25)29-3)21(15,20(27)31-5)11-14(24)28-2/h7-10H,6,11H2,1-5H3
- InChI Key: IRBAZPMYSYOOSF-UHFFFAOYSA-N
- SMILES: O(C)C(C1(CC(=O)OC)C(C(=O)OC)=C(C(=O)OC)N2C=CC=CC2=C1C(CC)=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 31
- Rotatable Bond Count: 11
- Complexity: 954
- Topological Polar Surface Area: 126
Trimethyl 2-(2-methoxy-2-oxoethyl)-1-propanoylquinolizine-2,3,4-tricarboxylate Related Literature
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Benjamin J. Frogley,Anthony F. Hill,Antonia Seitz Chem. Commun., 2020,56, 3265-3268
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A. Soncini,P. W. Fowler,I. Černušak,E. Steiner Phys. Chem. Chem. Phys., 2001,3, 3920-3923
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Yunxiang He,Lorna Hodgson,Paul Verkade Chem. Sci., 2020,11, 8394-8408
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